4-[[2-(Dimethylamino)ethyl]methylamino]-3-(trifluoromethyl)-benzoic acid

• Molecular Formula: C13H17F3N2O2
• Molecular Weight: 290.28 g/mol
• IUPAC Name: 4-[2-(dimethylamino)ethyl-methylamino]-3-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C13H17F3N2O2/c1-17(2)6-7-18(3)11-5-4-9(12(19)20)8-10(11)13(14,15)16/h4-5,8H,6-7H2,1-3H3,(H,19,20)
• InChI Key: QIOWVGXSPDQYKP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)C1=C(C=C(C=C1)C(=O)O)C(F)(F)F

Description

4-[[2-(Dimethylamino)ethyl]methylamino]-3-(trifluoromethyl)-benzoic acid is a useful research compound. Its molecular formula is C13H17F3N2O2 and its molecular weight is 290.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture consisting of 25 mL dioxane, 12.5 mL water and 9.4 mL 2M aqueous sodium hydroxide solution is added to 4-[[2-(dimethylamino)ethyl]methylamino]-3-(trifluoromethyl)-benzonitrile (1.35 g, 5 mmol) and the reaction mixture shaken in for 16 hours at 95° C. After cooling, the mixture is evaporated is evaporated to dryness under reduced pressure. The resulting residue is treated with water, the pH adjusted to ˜5 with 1M hydrochloric acid and the mixture evaporated to dryness under reduced pressure. The solid residue is treated with methanol, the suspension filtered and the filtrate evaporated to yield the title compound.